![molecular formula C14H14N2O B7474258 6-methyl-N-(2-methylphenyl)pyridine-2-carboxamide](/img/structure/B7474258.png)
6-methyl-N-(2-methylphenyl)pyridine-2-carboxamide
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Overview
Description
6-methyl-N-(2-methylphenyl)pyridine-2-carboxamide, also known as MMPC, is a chemical compound that has been extensively studied for its potential applications in scientific research. MMPC is a type of pyridine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been investigated in detail.
Mechanism of Action
6-methyl-N-(2-methylphenyl)pyridine-2-carboxamide exerts its pharmacological effects by inhibiting the enzyme PDE, which leads to an increase in intracellular levels of cyclic AMP (cAMP). This, in turn, activates various downstream signaling pathways that regulate physiological processes such as smooth muscle relaxation, platelet aggregation, and immune cell function. This compound has also been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, and to enhance the production of anti-inflammatory cytokines such as IL-10, thereby exerting its anti-inflammatory and immunomodulatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including inhibition of PDE activity, increase in intracellular levels of cAMP, regulation of smooth muscle relaxation, platelet aggregation, and immune cell function. This compound has also been shown to have anti-inflammatory and immunomodulatory effects, making it a potential therapeutic agent for various inflammatory and autoimmune diseases.
Advantages and Limitations for Lab Experiments
6-methyl-N-(2-methylphenyl)pyridine-2-carboxamide has several advantages for lab experiments, including its potency as a PDE inhibitor, its anti-inflammatory and immunomodulatory effects, and its potential therapeutic applications. However, there are also some limitations to using this compound in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action and physiological effects.
Future Directions
There are several future directions for research on 6-methyl-N-(2-methylphenyl)pyridine-2-carboxamide, including further investigation of its mechanism of action and physiological effects, development of new synthesis methods and derivatives, and exploration of its potential therapeutic applications in various inflammatory and autoimmune diseases. Additionally, more research is needed to fully understand the safety and toxicity of this compound and its derivatives, as well as their potential interactions with other drugs and medications.
Synthesis Methods
6-methyl-N-(2-methylphenyl)pyridine-2-carboxamide can be synthesized using various methods, including the reaction of 2-methylpyridine-6-carboxylic acid with 2-methylphenylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction yields this compound as a white crystalline powder with a melting point of 129-131°C.
Scientific Research Applications
6-methyl-N-(2-methylphenyl)pyridine-2-carboxamide has been extensively studied for its potential applications in scientific research. It has been found to be a potent inhibitor of the enzyme cyclic AMP phosphodiesterase (PDE), which is involved in the regulation of various physiological processes such as smooth muscle relaxation, platelet aggregation, and immune cell function. This compound has also been shown to have anti-inflammatory and immunomodulatory effects, making it a potential therapeutic agent for various inflammatory and autoimmune diseases.
properties
IUPAC Name |
6-methyl-N-(2-methylphenyl)pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O/c1-10-6-3-4-8-12(10)16-14(17)13-9-5-7-11(2)15-13/h3-9H,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKVBQYWZPZWKJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)C(=O)NC2=CC=CC=C2C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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